Cas no 648429-59-8 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-)
648429-59-8 structure
Product Name:2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
CAS No:648429-59-8
MF:C14H12O3
MW:228.243284225464
CID:414717
Update Time:2024-01-29
2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
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- Inchi: 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6-
- InChI Key: QZZMZWWBSNSOIY-TWGQIWQCSA-N
- SMILES: C(C1=CC=CO1)(=O)/C=C\C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 376.8±42.0 °C(Predicted)
- PSA: 39.44
2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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